2-(4-NITRO-1H-PYRAZOL-1-YL)ACETOHYDRAZIDE

• IUPAC Name: 2-(4-nitropyrazol-1-yl)acetohydrazide
• InChI: InChI=1S/C5H7N5O3/c6-8-5(11)3-9-2-4(1-7-9)10(12)13/h1-2H,3,6H2,(H,8,11)
• InChI Key: WDSPWPGPVBGQOS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CC(=O)NN)[N+](=O)[O-]
• Molecular Formula: C5H7N5O3
• DSSTOX Substance ID: DTXSID501262888
• Molecular Weight: 185.14 g/mol
• CAS No.: 514800-70-5

Description

2-(4-NITRO-1H-PYRAZOL-1-YL)ACETOHYDRAZIDE is a chemical compound that belongs to the pyrazole family. Pyrazoles are a class of organic compounds with a five-membered ring structure made up of three carbon atoms and two nitrogen atoms. They are known for their diverse applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is characterized by a five-membered ring structure with two nitrogen atoms in adjacent positions and three carbon atoms. The InChI code for a similar compound, Ethyl 2-(4-nitro-1H-pyrazol-1-yl)acetate, is 1S/C7H9N3O4/c1-2-14-7(11)5-9-4-6(3-8-9)10(12)13/h3-4H,2,5H2,1H3.

Scientific Research Applications

Pyrazole Derivatives in Drug Discovery

Pyrazole derivatives, including 2-(4-nitro-1H-pyrazol-1-yl)acetohydrazide, play a crucial role in drug discovery due to their broad range of biological activities. These activities include anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, anticonvulsant, antihistaminic, and anti-HIV properties. The success of pyrazole COX-2 inhibitors has highlighted the importance of these heterocycles in medicinal chemistry, leading to their extensive use as synthons in organic synthesis (A. M. Dar & Shamsuzzaman, 2015).

Pyrazolines as Therapeutic Agents

Pyrazolines, closely related to pyrazole derivatives, are recognized for their significant pharmacological effects. These effects span across antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer activities. Pyrazoline derivatives also exhibit a range of other pharmacological effects, including activity as cannabinoid CB1 receptor antagonists, antiepileptic, antitrypanosomal, antiviral activity, and more. This highlights the potential of pyrazolines, and by extension, pyrazole derivatives, in therapeutic applications across various conditions (M. Shaaban, Abdelrahman S. Mayhoub, & A. Farag, 2012).

Neuroprotective Properties of Pyrazolines

Investigations into pyrazolines have revealed their ability to treat neurodegenerative diseases. These compounds are known for their neuroprotective properties, offering potential treatments for Alzheimer’s disease, Parkinson’s disease, and psychiatric disorders. The mechanism involves inhibition of acetylcholine esterase (AChE) and beta-amyloid (Aβ) plaques for Alzheimer’s, targeting MAO B and COMT for Parkinson’s, and blocking MAO A for psychiatric diseases. This underscores the versatility and therapeutic potential of pyrazoline derivatives in managing neurodegenerative disorders (M. Ahsan et al., 2022).

Pyrazoline Derivatives as Anticancer Agents

Recent updates in synthetic strategies for pyrazoline derivatives have emphasized their critical role as anticancer agents. These derivatives have been synthesized to exhibit a high biological effect, suggesting a promising avenue for research into pyrazole moiety’s application against cancer. The ongoing exploration of pyrazoline derivatives in anticancer activity demonstrates their potential as a significant moiety in drug development (Pushkar Kumar Ray et al., 2022).

Multicomponent Synthesis of Pyrazole Derivatives

The synthesis of pyrazole derivatives via multicomponent reactions (MCRs) showcases the efficiency and versatility of these compounds in producing biologically active molecules. Such synthetic approaches, focusing on pot, atom, and step economy, facilitate the development of pyrazole-containing molecules with antibacterial, anticancer, antifungal, antioxidant, and anti-inflammatory activities. This methodological innovation supports the continuous discovery and optimization of pyrazole derivatives for varied therapeutic applications (Diana Becerra, R. Abonía, & J. Castillo, 2022).